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Compound of Interest

Compound Name: Hexadecanehydrazide

Cat. No.: B1296134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexadecanehydrazide, also known as Palmitic Hydrazide, is a chemical intermediate with

applications in various industries, including pharmaceuticals and cosmetics.[1] As with any

chemical substance, a thorough understanding of its properties and associated hazards is

paramount for safe handling in a laboratory or industrial setting. This guide provides a

comprehensive overview of the safety and handling precautions for Hexadecanehydrazide,

compiled from available safety data sheets and chemical databases.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Hexadecanehydrazide is presented

in Table 1. This information is crucial for understanding its behavior under various conditions

and for designing appropriate storage and handling procedures.
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Property Value Source

Synonyms

Palmitic acid hydrazide,

Hexadecanoic acid hydrazide,

Palmitohydrazide

[1][2]

CAS Number 2619-88-7 [2][3][4]

Molecular Formula C₁₆H₃₄N₂O [1][3]

Molecular Weight 270.45 g/mol [1][3]

Appearance Solid [2]

Melting Point 150-152°C [1]

Boiling Point 416.2 °C at 760 mmHg [1]

Flash Point 205.5 °C [1]

Density 0.894 g/cm³ [1]

Hazard Identification and Classification
Hexadecanehydrazide is classified as a hazardous substance. The GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications are

summarized in Table 2.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
3 May cause respiratory irritation

Source: PubChem, Fisher Scientific SDS[2][3]
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Signal Word: Warning[3]

Hazard Pictograms:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:

Engineering Controls: Use in a well-ventilated area.[2] Local exhaust ventilation should be

used to control the generation of dust.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[2]

Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2]

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN

149 approved respirator should be worn.[2]

General Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not ingest or inhale.[2]

Wash hands thoroughly after handling.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as oxidizing agents.

The logical workflow for handling Hexadecanehydrazide is illustrated in the following diagram:
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Hexadecanehydrazide Handling Workflow
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Caption: Logical workflow for the safe handling of Hexadecanehydrazide.
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First-Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Call a physician or poison

control center immediately.

Source: Fisher Scientific SDS[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: As with many organic compounds, hazardous combustion products may

include carbon monoxide, carbon dioxide, and nitrogen oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[2] Avoid dust formation.[2]
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Environmental Precautions: Should not be released into the environment.[2]

Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[2]

Toxicological Information
The toxicological properties of Hexadecanehydrazide have not been fully investigated.[2] The

known hazards are based on its classification as harmful if swallowed and as a skin, eye, and

potential respiratory irritant.[2][3]

Experimental Protocols
Detailed experimental protocols for the use of Hexadecanehydrazide are not widely available

in the public domain. Researchers should develop specific protocols based on the

requirements of their individual experiments, incorporating the safety and handling precautions

outlined in this guide.

Signaling Pathways
There is currently no readily available information to suggest that Hexadecanehydrazide is

directly involved in specific biological signaling pathways. Its primary role appears to be that of

a chemical intermediate.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is not a substitute for a formal risk assessment and the user's own judgment.

Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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